Cas no 14789-46-9 (9-Anthracenecarbonitrile, 10-hydroxy-)
14789-46-9 structure
Product Name:9-Anthracenecarbonitrile, 10-hydroxy-
CAS No:14789-46-9
MF:C15H9NO
MW:219.238063573837
CID:1323650
PubChem ID:13596585
Update Time:2025-04-20
9-Anthracenecarbonitrile, 10-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 9-Anthracenecarbonitrile, 10-hydroxy-
- 10-hydroxyanthracene-9-carbonitrile
- DTXSID20544653
- 14789-46-9
-
- Inchi: 1S/C15H9NO/c16-9-14-10-5-1-3-7-12(10)15(17)13-8-4-2-6-11(13)14/h1-8,17H
- InChI Key: LPSOEIGMHMTXDZ-UHFFFAOYSA-N
- SMILES: OC1C2C=CC=CC=2C(C#N)=C2C=CC=CC2=1
Computed Properties
- Exact Mass: 219.06847
- Monoisotopic Mass: 219.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 44Ų
Experimental Properties
- PSA: 44.02
9-Anthracenecarbonitrile, 10-hydroxy- Related Literature
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
14789-46-9 (9-Anthracenecarbonitrile, 10-hydroxy-) Related Products
- 130200-57-6(6-hydroxynaphthalene-1-carbonitrile)
- 130200-58-7(7-hydroxynaphthalene-2-carbonitrile)
- 52927-22-7(6-Cyano-2-naphthol)
- 19307-13-2(7-Hydroxynaphthalene-1-carbonitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk